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Compound Focus: Flubromazepam-d4
Cat. No.: S11215150

Flubromazepam: Core Scientific Data

The tables below summarize key chemical, pharmacological, and legal information for Flubromazepam,

which forms the foundation for the application of its deuterated analog.

Table 1: Chemical and Physical Data of Flubromazepam

Property Description

IUPAC Name 7-Bromo-5-(2-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one [1]
Molecular C15H10BrFN20 [1]

Formula

Molar Mass 333.160 g-mol~1[1]
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Property Description
Chemical
Structure
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Simplified structure based on SMILES:
O=C1CN=C(C2=CC=CC=C2F)C3=C(C=CC(Br)=C3)N1 [2]

Certified Typically supplied as 1.0 mg/mL in methanol [2]
Reference
Material
Storage -20°C [2]

Table 2: Pharmacological and Legal Status of Flubromazepam

Aspect

Details

Pharmacological
Class

Primary Target

Reported Effects

Elimination Half-Life

Harm Potential

Legal Status
(Examples)

Benzodiazepine novel psychoactive substance (NPS) [2] [3]

Gamma-aminobutyric acid type A (GABA,) receptor agonist [4]

Anxiolytic, sedative, muscle relaxant, hypnotic, and memory suppression [2] [3]
Reported values vary from 106 hours to 10-20 hours [1] [4]

High addiction potential; risk of dangerous respiratory depression when mixed
with other depressants like alcohol or opioids [2] [3]

UK: Class C [1]. Germany: Anlage Il (controlled) [1]. USA: Unscheduled
(Federally), Schedule I in Virginia [1]. South Korea: Schedule | [4]
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Primary Research Applications and Protocols

Flubromazepam is studied primarily in the contexts of forensic toxicology and public health, with research
focusing on its abuse potential and direct toxicity. The deuterated version (Flubromazepam-d4), which
would be structurally identical but with four hydrogen atoms replaced by deuterium, is inferred to be used as
an internal standard in analytical chemistry. Its near-identical chemical behavior but different mass allows
for highly precise quantification of the parent drug in complex biological samples using mass spectrometry
[2]. The certified reference material is designed specifically for this purpose, suitable for preparing
calibrators and controls in gas chromatography (GC/MS) and liquid chromatography (LC/MS)
applications [2].

One key study investigated its dependence potential and cardiotoxicity [4]. Below is an experimental
workflow for the conditioned place preference (CPP) test used to assess the drug's rewarding, and thus

addictive, properties.
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Key Experimental Findings:

¢ Dependence Potential: Mice treated with Flubromazepam (0.1 mg/kg, intraperitoneally) showed a
significant preference for the drug-paired compartment, indicating that the drug has rewarding effects
and a potential for dependence [4].

e Cardiotoxicity: In vitro studies demonstrated that Flubromazepam (at 100 uM) reduced cell viability
in a cardiomyocyte cell line (H9c2) and considerably inhibited potassium channels in a hERG assay,
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suggesting a potential risk for inducing cardiac arrhythmias [4]. Electrocardiography (ECG) in rats
showed that Flubromazepam increased RR intervals, indicating it can slow heart rate [4].

Toxicity and Harm Potential Overview

A major focus of research is understanding the significant risks associated with this unapproved drug.

e Overdose Risk: Its potent effects and very long elimination half-life pose a high risk of overdose,
as the drug can accumulate in the body with repeated dosing [3] [4].

e Drug Combinations: Fatal overdose is a major concern when Flubromazepam is combined with
other central nervous system (CNS) depressants like alcohol, opioids, or gabapentinoids, as this
can lead to severe respiratory depression [3].

e Withdrawal: Discontinuation after regular use can lead to a severe and potentially life-threatening
withdrawal syndrome, including a risk of seizures. A controlled tapering of the dose is strongly
recommended instead of abrupt cessation [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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